Cas no 1246820-92-7 (Propyl-d7 Paraben)

• Product Name: Propyl-d7 Paraben
• CAS No: 1246820-92-7
• MF: C₁₀H₁₂O₃
• MW: 187.243615150452
• CID: 1058206
• PubChem ID: 71751855
• Update Time: 2025-04-20

Propyl-d7 Paraben Chemical and Physical Properties

Names and Identifiers

• n-Propyl 4-hydroxybenzoate-propyl d7
• Propyl-d7 Paraben
• 1,1,2,2,3,3,3-heptadeuteriopropyl 4-hydroxybenzoate
• Propylparaben-d7
• (1,1,2,2,3,3,3-?H?)propyl 4-hydroxybenzoate
• HY-N2026S
• 4-Hydroxybenzoic acid-propyl ester D7 (propyl D7)
• 1246820-92-7
• 4-Hydroxybenzoic Acid Propyl-d7 Ester
• CS-0129208

• Inchi： 1S/C10H12O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6,11H,2,7H2,1H3/i1D3,2D2,7D2
• InChI Key： QELSKZZBTMNZEB-OEPSAGCASA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 187.122581462g/mol
• Monoisotopic Mass: 187.122581462g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų